Cas no 2680696-35-7 (tert-butyl N-2-bromo-6-(ethylsulfanyl)phenylcarbamate)

• Product Name: tert-butyl N-2-bromo-6-(ethylsulfanyl)phenylcarbamate
• CAS No: 2680696-35-7
• MF: C₁₃H₁₈BrNO₂S
• MW: 332.256521701813
• CID: 5622047
• PubChem ID: 165923949
• Update Time: 2025-05-21

tert-butyl N-2-bromo-6-(ethylsulfanyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680696-35-7
• EN300-28295883
• tert-butyl N-[2-bromo-6-(ethylsulfanyl)phenyl]carbamate
• tert-butyl N-2-bromo-6-(ethylsulfanyl)phenylcarbamate

• Inchi： 1S/C13H18BrNO2S/c1-5-18-10-8-6-7-9(14)11(10)15-12(16)17-13(2,3)4/h6-8H,5H2,1-4H3,(H,15,16)
• InChI Key： MHBMOEWAJORJFY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1NC(=O)OC(C)(C)C)SCC

Computed Properties

• Exact Mass: 331.02416g/mol
• Monoisotopic Mass: 331.02416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 63.6Ų

Additional information on tert-butyl N-2-bromo-6-(ethylsulfanyl)phenylcarbamate

tert-butyl N-2-bromo-6-(ethylsulfanyl)phenylcarbamate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl N-2-bromo-6-(ethylsulfanyl)phenylcarbamate (CAS No. 2680696-35-7) stands out as a significant molecule with diverse applications. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in various chemical synthesis pathways and its role in advanced materials science. The molecule consists of a tert-butyl group attached to a phenyl ring, which is further substituted with a bromine atom at the 2-position and an ethylsulfanyl group at the 6-position. This combination of functional groups imparts the compound with versatile reactivity and intriguing chemical properties.

Recent studies have highlighted the importance of tert-butyl N-2-bromo-6-(ethylsulfanyl)phenylcarbamate in the development of novel pharmaceutical agents. Researchers have explored its ability to act as an intermediate in the synthesis of bioactive compounds, particularly those targeting specific enzyme systems. For instance, investigations into its role as a precursor for kinase inhibitors have shown promising results, suggesting that this compound could play a pivotal role in drug discovery efforts.

The structural features of this compound make it an ideal candidate for exploring sulfur-based chemistry. The ethylsulfanyl group introduces unique electronic and steric effects, which can be leveraged in various substitution reactions. Recent advancements in transition metal-catalyzed coupling reactions have demonstrated that this compound can serve as a valuable substrate for forming biaryl structures, which are critical components in many modern drugs and agrochemicals.

In addition to its role in organic synthesis, tert-butyl N-2-bromo-6-(ethylsulfanyl)phenylcarbamate has found applications in polymer chemistry. Its ability to undergo controlled polymerization under specific conditions has led to the development of new polymeric materials with tailored properties. These materials exhibit enhanced thermal stability and mechanical strength, making them suitable for high-performance applications in aerospace and electronics industries.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the bromination of aromatic rings, sulfonation reactions, and carbamate formation. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of both academic and industrial applications.

From an environmental standpoint, the sustainability of this compound's production has been a focal point for recent research. Scientists have explored green chemistry approaches to minimize waste generation and reduce energy consumption during synthesis. Innovations such as catalytic hydrogenation and microwave-assisted reactions have been employed to enhance the eco-friendliness of the production process.

In conclusion, tert-butyl N-2-bromo-6-(ethylsulfanyl)phenylcarbamate (CAS No. 2680696-35-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new potential uses for this compound, it is poised to become an even more integral part of modern chemistry.